Cas no 1806476-93-6 (2-Hydroxy-3-mercaptophenylhydrazine)

• Product Name: 2-Hydroxy-3-mercaptophenylhydrazine
• CAS No: 1806476-93-6
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 4934410
• Update Time: 2025-10-30

2-Hydroxy-3-mercaptophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-mercaptophenylhydrazine

• Inchi： 1S/C6H8N2OS/c7-8-4-2-1-3-5(10)6(4)9/h1-3,8-10H,7H2
• InChI Key： AUIPJNVVLLKCPI-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.5
• Topological Polar Surface Area: 59.3

Additional information on 2-Hydroxy-3-mercaptophenylhydrazine

Comprehensive Analysis of 2-Hydroxy-3-mercaptophenylhydrazine (CAS No. 1806476-93-6): Properties, Applications, and Industry Trends

2-Hydroxy-3-mercaptophenylhydrazine (CAS No. 1806476-93-6) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique molecular structure. The compound combines a hydroxyl group, a thiol (mercapto) group, and a hydrazine moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. Its dual functional groups enable applications ranging from chelation therapy to polymer stabilization, aligning with current trends in green chemistry and sustainable synthesis.

Recent studies highlight the role of 2-Hydroxy-3-mercaptophenylhydrazine in developing antioxidant agents, a topic frequently searched in academic databases like PubMed and SciFinder. Researchers are exploring its potential in radical scavenging and metal ion binding, addressing growing concerns about oxidative stress-related diseases. The compound’s thiol group is particularly valuable for bioconjugation, a technique widely used in drug delivery systems and diagnostic probes—key areas in modern precision medicine.

From an industrial perspective, CAS 1806476-93-6 is investigated for corrosion inhibition in materials science, a trending topic due to the global demand for long-lasting industrial coatings. Its ability to form stable complexes with metals makes it a candidate for environmentally friendly inhibitors, reducing reliance on traditional toxic alternatives. This aligns with the circular economy principles, a hot topic in sustainability forums and regulatory discussions.

Synthetic routes to 2-Hydroxy-3-mercaptophenylhydrazine often involve multistep organic reactions, including protection-deprotection strategies for the thiol group. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for purity verification, as impurities may affect downstream applications. These methodologies are frequently searched by chemists optimizing high-yield synthesis protocols.

In the context of AI-driven drug discovery, 1806476-93-6 has been flagged in computational studies for its pharmacophore features. Machine learning models predict its utility in designing enzyme inhibitors, particularly for oxidoreductases—a connection often queried in cheminformatics platforms. This bridges the gap between theoretical predictions and experimental validation, a recurring theme in scientific literature.

Regulatory compliance for 2-Hydroxy-3-mercaptophenylhydrazine focuses on REACH and GMP standards, with suppliers emphasizing batch-to-batch consistency. Safety data sheets (SDS) detail proper handling, though it’s not classified under stringent hazard categories. This information is crucial for procurement teams searching for reliable CAS 1806476-93-6 suppliers on B2B platforms like ChemSrc and LookChem.

Future research directions may explore its nanomaterial functionalization capabilities, leveraging the thiol-gold interaction for biosensor development. Such applications resonate with the surge in wearable health tech searches, highlighting the compound’s cross-disciplinary relevance. As industries prioritize multifunctional additives, 1806476-93-6 stands out as a structurally tunable building block.